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Compound of Interest

Compound Name: 2-Butyl-1-dodecanol

Cat. No.: B15184258

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific quantitative toxicological data for 2-Butyl-1-dodecanol is limited in
publicly available literature. This guide incorporates data from structurally similar long-chain
alcohols, such as 2-Octyl-1-dodecanol and 1-Dodecanol, for a comprehensive overview. Users
should always consult the manufacturer-specific Safety Data Sheet (SDS) for the most current
and detailed information.

Executive Summary

2-Butyl-1-dodecanol is a long-chain fatty alcohol. While specific toxicological data is sparse,
information on analogous compounds indicates a low order of acute toxicity via oral and dermal
routes. The primary hazards are associated with skin and eye irritation, which are characteristic
of many fatty alcohols due to their ability to disrupt lipid barriers. This document provides a
comprehensive guide to the safe handling, storage, and emergency procedures for 2-Butyl-1-
dodecanol, including detailed experimental protocols for assessing key safety parameters.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-Butyl-1-dodecanol and its
analogs is presented below.
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Property

Value

Chemical Name

2-Butyl-1-dodecanol

Synonyms 2-n-butyl-1-dodecanol[1]
Data not available for 2-Butyl-1-dodecanol.
CAS Number (5333-42-6 for the related 2-Octyl-1-dodecanol)

[2]

Molecular Formula C16H340[1]
Molecular Weight 242.45 g/mol [1]
Expected to be a clear, slightly yellow, odorless
Appearance .
oil (based on 2-Octyl-1-dodecanol)[2]
N ) Data not available. (234-238 °C @ 33 mmHg for
Boiling Point
2-Octyl-1-dodecanol)[3]
] ] Data not available. (-1 to 1 °C for 2-Octyl-1-
Melting Point
dodecanol)[3]
Flash Point 188 °C (open cup) for 2-Octyl-1-dodecanol[3]

Autoignition Temperature

241 °C @ 1,024 hPa for 2-Octyl-1-dodecanol[4]

Density

0.838 g/mL at 25 °C for 2-Octyl-1-dodecanol[3]

Solubility

Practically insoluble in water; miscible with 96%
ethanol (for 2-Octyl-1-dodecanol)[5]

Toxicological Profile

The following table summarizes available toxicological data for analogous long-chain alcohols.
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Test Species Route Value
Acute Oral Toxicity > 5000 mg/kg (for 1-
Rat Oral
(LD50) Dodecanol)[6]
Acute Dermal Toxicity ] > 5000 mg/kg (for 1-
Rabbit Dermal
(LD50) Dodecanol)[6]
Acute Inhalation . > 71 mg/L (1 h) (for 1-
o Rat Inhalation
Toxicity (LC50) Dodecanol)[6]
Severe (100 mg/24h)
Skin Irritation Rabbit Dermal (for 2-Octyl-1-
dodecanol)[2]
Mild (100 mg/24h) (for
Eye Irritation Rabbit Ocular 2-Octyl-1-dodecanol)

[2]

Experimental Protocols
Skin Irritation Testing (Based on OECD Guideline 404)

This protocol outlines the in vivo procedure for assessing the skin irritation potential of a
substance.

Test System: Healthy, young adult albino rabbits are utilized.

o Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

o Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test
substance is applied to a small area (about 6 cm?) of the clipped skin and covered with a
gauze patch and non-irritating tape. An untreated area of skin serves as a control.

o Exposure: The standard exposure period is 4 hours.

¢ Observation: Following the exposure period, the patch is removed, and the skin is gently
cleaned. The treated area is examined for erythema (redness) and edema (swelling) at 1, 24,
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48, and 72 hours after removal of the patch. If the effects persist, observations may be
extended up to 14 days.

e Scoring: The severity of erythema and edema is graded on a scale from 0 (no effect) to 4
(severe).

Eye Irritation Testing (Based on OECD Guideline 405)

This protocol details the in vivo method for evaluating eye irritation.

Test System: Healthy, young adult albino rabbits are used.

e Procedure: The test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control. The eyelids are then gently held together for approximately one second.

o Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and chemosis (swelling) at 1, 24, 48, and 72 hours post-instillation. The reversibility
of any observed lesions is monitored for up to 21 days.

e Scoring: Ocular lesions are scored according to a standardized grading system.

Flash Point Determination (Pensky-Martens Closed Cup
Method - ASTM D93)

o Apparatus: The test is conducted using a Pensky-Martens closed-cup tester.

e Procedure: The sample is introduced into the test cup, and the lid is securely fastened. The
sample is then heated at a slow, constant rate while being continuously stirred. At specific
temperature intervals, an ignition source is introduced into the vapor space above the
sample.

o Determination: The flash point is defined as the lowest temperature at which the application
of the ignition source causes the vapors of the sample to ignite.

Mechanism of Action and Signhaling Pathways
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The primary mechanism of skin irritation by fatty alcohols involves the disruption of the stratum
corneum’s lipid barrier, rather than a specific receptor-mediated pathway.

 Lipid Barrier Disruption: Fatty alcohols can intercalate into the lipid lamellae of the stratum
corneum, disrupting its organized structure. This leads to an increase in transepidermal
water loss (TEWL) and enhances the permeability of the skin to other potential irritants.[7]

 Inflammatory Response: The compromised barrier function can trigger a non-specific
inflammatory response in the underlying epidermis. Keratinocytes, when exposed to the
irritant, can release pro-inflammatory cytokines such as interleukin-1 alpha (IL-1a) and tumor
necrosis factor-alpha (TNF-a). This cascade of inflammatory mediators results in the clinical
signs of irritation, including erythema and edema.

Skin Barrier Interaction Cellular and Tissue Response

Increased Permeability & Stress

Clinical Inflammation
(Erythema, Edema)

Release of Pro-inflammatory
Cytokines (e.g., IL-1a, TNF-a)

Stratum Corneum
(Lipid Bilayers)

Disruption of Lipid Structure
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Caption: Generalized pathway for fatty alcohol-induced skin irritation.

Safety and Handling
Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield are recommended.
o Skin Protection: Wear chemically resistant gloves, such as nitrile rubber.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.

e Body Protection: A standard laboratory coat should be worn.
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Handling and Storage

o Handling: Avoid direct contact with skin and eyes, and prevent inhalation of vapors or mists.
Ensure the work area is well-ventilated.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

First Aid

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical advice.

Fire-Fighting

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder, or
carbon dioxide.[8]

e Combustion Products: Hazardous decomposition products include carbon monoxide and
carbon dioxide.

Spills and Disposal

o Spill Cleanup: Absorb spills with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal. Ensure adequate ventilation and wear appropriate PPE
during cleanup.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Workflow Diagrams
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Caption: A comprehensive workflow for the safe handling of 2-Butyl-1-dodecanol.
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Caption: Experimental workflow for in vivo skin irritation testing (OECD 404).
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Caption: Experimental workflow for in vivo eye irritation testing (OECD 405).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 2-
Butyl-1-dodecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15184258#2-butyl-1-dodecanol-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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